Cas no 2137971-48-1 (2-cyclobutyl-4-phenyloxolane-3-carboxylic acid)

• Product Name: 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid
• CAS No: 2137971-48-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 5992907
• PubChem ID: 165469979
• Update Time: 2025-05-20

2-cyclobutyl-4-phenyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid
• 2137971-48-1
• EN300-1083014

• Inchi： 1S/C15H18O3/c16-15(17)13-12(10-5-2-1-3-6-10)9-18-14(13)11-7-4-8-11/h1-3,5-6,11-14H,4,7-9H2,(H,16,17)
• InChI Key： XZECYKPOETZBRO-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)C(C(=O)O)C1C1CCC1

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid

Exploring the Properties and Applications of 2-Cyclobutyl-4-phenyloxolane-3-carboxylic Acid (CAS No. 2137971-48-1)

In the realm of organic chemistry and pharmaceutical research, 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid (CAS No. 2137971-48-1) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl and phenyloxolane moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural complexity and functional groups make it a valuable intermediate in synthesizing bioactive molecules, particularly in the development of novel therapeutic agents.

The growing demand for heterocyclic compounds in modern medicine has propelled research into oxolane derivatives like 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid. Scientists are particularly intrigued by its potential as a building block for small-molecule drugs, given its ability to modulate biological targets. Recent studies have explored its role in enzyme inhibition and receptor binding, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the carboxylic acid functionality in this compound provides an excellent handle for further derivatization. Researchers frequently employ it in peptide coupling reactions, esterifications, and amide formations – processes crucial for creating diverse molecular libraries in high-throughput screening programs. The cyclobutyl group introduces interesting steric and electronic effects that can significantly influence the compound's pharmacokinetic properties.

In material science applications, 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid has shown promise as a precursor for functional polymers. Its rigid structure contributes to enhanced thermal stability in polymeric materials, addressing current industry needs for high-performance materials in electronics and coatings. The phenyloxolane moiety particularly enhances the compound's aromatic character, influencing its optical and electronic properties.

Recent advancements in computational chemistry have enabled more efficient exploration of this compound's potential. Molecular modeling studies predict favorable drug-like properties, including acceptable lipophilicity and metabolic stability profiles. These computational approaches align with the pharmaceutical industry's shift toward AI-driven drug discovery, where compounds like 2137971-48-1 are virtually screened against numerous biological targets.

The compound's stability under various conditions makes it particularly valuable for medicinal chemistry applications. Unlike many heterocyclic acids that degrade easily, 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid maintains its integrity across a wide pH range, facilitating its use in diverse synthetic pathways. This stability is crucial for developing oral pharmaceuticals that must survive the acidic environment of the stomach.

Environmental considerations in chemical synthesis have also brought attention to this compound. Its potential for green chemistry applications stems from the possibility of developing atom-economical synthetic routes. Researchers are investigating catalytic processes that could minimize waste generation during its production, addressing the growing demand for sustainable chemistry solutions.

In analytical chemistry, 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid serves as an interesting chromatographic standard due to its unique retention characteristics. Its distinct UV absorption profile makes it valuable for HPLC method development, particularly in analyzing complex mixtures containing oxygenated heterocycles.

The compound's structure-activity relationships continue to be an active area of investigation. By systematically modifying its cyclobutyl or phenyl substituents, researchers can fine-tune its biological activity – an approach central to modern fragment-based drug design. These studies contribute valuable data to the growing field of cheminformatics and molecular property prediction.

As the pharmaceutical industry increasingly focuses on targeted therapies, compounds like 2-cyclobutyl-4-phenyloxolane-3-carboxylic acid gain importance. Their ability to serve as molecular scaffolds for designing selective inhibitors aligns perfectly with current trends in oncological research and immunomodulation. The compound's balanced hydrophilic-lipophilic character makes it particularly suitable for crossing biological membranes.

Looking forward, the applications of CAS No. 2137971-48-1 are expected to expand as researchers uncover new synthetic methodologies and biological activities. Its presence in patent literature suggests growing commercial interest, particularly in areas of central nervous system therapeutics and anti-inflammatory agents. The compound represents an excellent example of how structural complexity in small molecules can lead to diverse therapeutic possibilities.